Cas no 78587-80-1 (1H-Benzimidazol-2-ylmalonaldehyde)

• Product Name: 1H-Benzimidazol-2-ylmalonaldehyde
• CAS No: 78587-80-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD13899652
• CID: 553364
• PubChem ID: 12394072
• Update Time: 2025-06-26

1H-Benzimidazol-2-ylmalonaldehyde Chemical and Physical Properties

Names and Identifiers

• Propanedial,2-(1H-benzimidazol-2-yl)-
• Propanedial,1H-benzimidazol-2-yl- (9CI)
• 1H-benzimidazol-2-ylmalonaldehyde
• 2-(1H-benzimidazol-2-yl)propanedial
• (1H-Benzimidazol-2-yl)propanedial
• 2-(1H-1,3-benzodiazol-2-yl)propanedial
• diethyl 2-(dimethylamino)ethylphosphonate
• DTXSID90496110
• 78587-80-1
• 2-(1H-Benzo[d]imidazol-2-yl)malonaldehyde
• 2-(1H-Benzo[d]imidazol-2-yl)-propanedial
• J-505340
• Propanedial, 1H-benzimidazol-2-yl-
• XH0165
• G76342
• DB-278003
• 1H-Benzimidazol-2-ylmalonaldehyde

• MDL： MFCD13899652
• Inchi： 1S/C10H8N2O2/c13-5-7(6-14)10-11-8-3-1-2-4-9(8)12-10/h1-7H,(H,11,12)
• InChI Key： QGYYFDCJOLNJTI-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazol-2-ylmalonaldehyde

Professional Introduction to Compound with CAS No. 78587-80-1 and Product Name: 1H-Benzimidazol-2-ylmalonaldehyde

The compound with the CAS number 78587-80-1 and the product name 1H-Benzimidazol-2-ylmalonaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The benzimidazole moiety, a well-known pharmacophore, is integral to its biological activity, while the malonaldehyde group introduces reactive sites that can be exploited for further chemical modifications.

Recent research has highlighted the versatility of 1H-Benzimidazol-2-ylmalonaldehyde in synthetic chemistry. Its molecular structure allows for facile functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many therapeutic agents. The benzimidazole ring is particularly noteworthy for its role in modulating biological pathways, including those related to inflammation, cancer, and neurodegenerative diseases.

In the realm of medicinal chemistry, the malonaldehyde moiety serves as a crucial site for derivatization. This group can undergo condensation reactions with various nucleophiles, enabling the formation of Schiff bases and other functionalized derivatives. These derivatives often exhibit enhanced pharmacological properties, making them attractive candidates for further development into novel drugs. The ability to tailor the chemical structure of 1H-Benzimidazol-2-ylmalonaldehyde allows researchers to fine-tune its biological activity, optimizing it for specific therapeutic targets.

Current research initiatives are exploring the pharmacological potential of 1H-Benzimidazol-2-ylmalonaldehyde and its derivatives. One notable area of investigation is its role in anti-inflammatory therapies. Preliminary studies suggest that certain modifications of this compound can lead to potent inhibitors of inflammatory cytokines, offering a promising approach to treating chronic inflammatory diseases. Additionally, its interaction with biological enzymes has been studied for potential applications in anticancer research. The benzimidazole scaffold is known to interact with DNA and enzymes involved in cell proliferation, making it a viable candidate for developing chemotherapeutic agents.

The synthetic pathways for 1H-Benzimidazol-2-ylmalonaldehyde have also been optimized to enhance yield and purity. Advanced catalytic methods and green chemistry principles have been employed to streamline the synthesis process, reducing waste and improving efficiency. These advancements not only make the compound more accessible but also align with global efforts towards sustainable chemical manufacturing. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research into its applications.

Another exciting aspect of 1H-Benzimidazol-2-ylmalonaldehyde is its potential in material science. Beyond pharmaceutical applications, this compound has shown promise in the development of advanced materials due to its ability to form stable complexes with metals and other organic molecules. These complexes can exhibit unique electronic and optical properties, making them useful in sensors, catalysts, and even organic electronics. The interdisciplinary nature of this research underscores the broad utility of 1H-Benzimidazol-2-ylmalonaldehyde across multiple scientific domains.

Future directions in the study of 1H-Benzimidazol-2-ylmalonaldehyde include exploring its role in drug delivery systems. Nanotechnology-based approaches have been increasingly employed to enhance the bioavailability and targeted delivery of therapeutic agents. By incorporating 1H-Benzimidazol-2-ylmalonaldehyde into nanocarriers or liposomes, researchers aim to improve drug efficacy while minimizing side effects. This innovative strategy could revolutionize how drugs are administered and could lead to more effective treatments for a wide range of diseases.

The regulatory landscape also plays a critical role in advancing research involving 1H-Benzimidazol-2-ylmalonaldehyde. Compliance with international standards ensures that all studies are conducted ethically and safely, fostering trust among researchers and stakeholders alike. As new findings emerge, it will be essential for regulatory bodies to adapt their guidelines to accommodate emerging technologies and methodologies in pharmaceutical research.

In conclusion, 1H-Benzimidazol-2-ylmalonaldehyde represents a cornerstone in modern chemical research with significant implications for drug discovery and material science. Its unique structural features and versatile reactivity make it a valuable tool for scientists working across various disciplines. As ongoing research continues to uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in shaping the future of pharmaceuticals and advanced materials.